Cas no 35411-68-8 (ethyl (2,4-dinitrophenyl)carbamate)
35411-68-8 structure
Product Name:ethyl (2,4-dinitrophenyl)carbamate
CAS No:35411-68-8
MF:C9H9N3O6
MW:255.184262037277
CID:920303
PubChem ID:37127
Update Time:2025-04-19
ethyl (2,4-dinitrophenyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- ethyl (2,4-dinitrophenyl)carbamate
- ethyl N-(2,4-dinitrophenyl)carbamate
- (2,4-dinitro-phenyl)-carbamic acid ethyl ester
- (2,4-Dinitro-phenyl)-carbamidsaeure-aethylester
- (2.4-Dinitro-phenyl)-urethan
- 2,4-Dinitro carbanilic acid ethyl ester
- 2.4-Dinitro-carbanilsaeure-aethylester
- AC1L1X30
- BRN 3403867
- CARBANILIC ACID, 2,4-DINITRO-, ETHYL ESTER
- Ethyl 2,4-dinitrocarbanilate
- ethyl N-(2,4-dinitrophenylcarbamate)
- T0504-6654
- WLN: WNR CNW DMVO2
- NSC191896
- AKOS003867117
- NSC 191896
- Carbanilic acid,4-dinitro-, ethyl ester
- 3-12-00-01687 (Beilstein Handbook Reference)
- SQ9FFP6SV3
- SR-01000029801-1
- DTXSID80188895
- Carbamic acid,4-dinitrophenyl)-, ethyl ester
- 35411-68-8
- Carbamic acid, (2,4-dinitrophenyl)-, ethyl ester
- SCHEMBL11159531
- NSC-191896
- Carbamic acid, N-(2,4-dinitrophenyl)-, ethyl ester
- Z56796493
- SR-01000029801
-
- Inchi: 1S/C9H9N3O6/c1-2-18-9(13)10-7-4-3-6(11(14)15)5-8(7)12(16)17/h3-5H,2H2,1H3,(H,10,13)
- InChI Key: DTOSWNOZWVEWSX-UHFFFAOYSA-N
- SMILES: O(CC)C(NC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 255.04917
- Monoisotopic Mass: 255.04913502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 130Ų
Experimental Properties
- PSA: 124.61
- LogP: 3.19080
ethyl (2,4-dinitrophenyl)carbamate Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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